3-fluoro-N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[2-(2-methylpropanoyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzenesulfonamide
• InChI: InChI=1S/C20H23FN2O4S/c1-13(2)20(24)23-9-8-14-4-5-16(10-15(14)12-23)22-28(25,26)17-6-7-19(27-3)18(21)11-17/h4-7,10-11,13,22H,8-9,12H2,1-3H3
• InChI Key: ONXAZEWYHQEROC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCC2=C(C1)C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C20H23FN2O4S
• Molecular Weight: 406.5 g/mol

Description

3-fluoro-N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C20H23FN2O4S and its molecular weight is 406.47. The purity is usually 95%.
BenchChem offers high-quality 3-fluoro-N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-fluoro-N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research into the synthesis and spectroscopic study of fluorophore analogues, including those related to the compound of interest, highlights their potential in developing specific fluorescent markers for zinc(II) ions. For instance, Kimber et al. (2003) investigated the syntheses of methoxy isomers of a Zinquin-related fluorophore, noting their bathochromic shift in ultraviolet/visible spectra upon the addition of Zn(II) to the solution, indicating their potential as fluorescent complexes for zinc(II) detection Kimber et al., 2003.

Molecular Interactions and Complex Formation

The study by Grudova et al. (2020) on the synthesis, X-ray characterization, and theoretical study of diepoxybenzo[de]isoquinoline derivatives emphasizes the importance of F⋯O interactions in the solid state, demonstrating how fluorine-containing compounds can form distinct molecular assemblies through specific interactions Grudova et al., 2020.

Bioimaging and Diagnostic Applications

The biodistribution and radiation dosimetry study of 18F-labeled compounds, as investigated by Lin et al. (2010), illustrates the application of fluorine-containing compounds in imaging VMAT2 sites in humans, showcasing their safety and efficacy for clinical use Lin et al., 2010.